Cas no 2171781-27-2 (5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.6dodecane)
5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.6dodecane Chemical and Physical Properties
Names and Identifiers
-
- 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.6dodecane
- 5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.6]dodecane
- 2171781-27-2
- EN300-1638985
-
- Inchi: 1S/C13H25NO3/c1-11(2)16-10-12-13(17-9-6-14-12)4-3-7-15-8-5-13/h11-12,14H,3-10H2,1-2H3
- InChI Key: MUXJGFORHYNRRM-UHFFFAOYSA-N
- SMILES: O1CCNC(COC(C)C)C21CCOCCC2
Computed Properties
- Exact Mass: 243.18344366g/mol
- Monoisotopic Mass: 243.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 39.7Ų
5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.6dodecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1638985-0.05g |
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.6]dodecane |
2171781-27-2 | 0.05g |
$780.0 | 2023-06-04 | ||
| Enamine | EN300-1638985-0.1g |
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.6]dodecane |
2171781-27-2 | 0.1g |
$817.0 | 2023-06-04 | ||
| Enamine | EN300-1638985-0.25g |
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.6]dodecane |
2171781-27-2 | 0.25g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1638985-0.5g |
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.6]dodecane |
2171781-27-2 | 0.5g |
$891.0 | 2023-06-04 | ||
| Enamine | EN300-1638985-1.0g |
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.6]dodecane |
2171781-27-2 | 1g |
$928.0 | 2023-06-04 | ||
| Enamine | EN300-1638985-2.5g |
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.6]dodecane |
2171781-27-2 | 2.5g |
$1819.0 | 2023-06-04 | ||
| Enamine | EN300-1638985-5.0g |
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.6]dodecane |
2171781-27-2 | 5g |
$2692.0 | 2023-06-04 | ||
| Enamine | EN300-1638985-10.0g |
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.6]dodecane |
2171781-27-2 | 10g |
$3992.0 | 2023-06-04 | ||
| Enamine | EN300-1638985-50mg |
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.6]dodecane |
2171781-27-2 | 50mg |
$780.0 | 2023-09-22 | ||
| Enamine | EN300-1638985-100mg |
5-[(propan-2-yloxy)methyl]-1,9-dioxa-4-azaspiro[5.6]dodecane |
2171781-27-2 | 100mg |
$817.0 | 2023-09-22 |
5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.6dodecane Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.6dodecane
5-(Propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS No. 2171781-27-2): A Comprehensive Overview
5-(Propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS No. 2171781-27-2) is a specialized spirocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This unique molecule features a spiro[5.6]dodecane core structure, which combines both ether and aza functionalities, making it a versatile building block for various applications. The compound's isopropoxymethyl side chain further enhances its potential for chemical modifications, opening doors to innovative synthetic pathways.
The structural complexity of 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.6]dodecane makes it particularly interesting for researchers exploring drug discovery and medicinal chemistry. Spirocyclic compounds like this have shown promise in addressing current challenges in bioavailability and target selectivity, which are hot topics in modern pharmaceutical development. Recent studies suggest that such spiroheterocycles may offer improved metabolic stability compared to traditional flat aromatic systems, a property highly sought after in CNS drug development.
From a synthetic chemistry perspective, CAS 2171781-27-2 represents an excellent example of molecular complexity achieved through efficient synthetic routes. The compound's 1,9-dioxa-4-aza framework provides multiple sites for further functionalization, allowing chemists to create diverse derivatives for structure-activity relationship studies. This aligns well with current trends in fragment-based drug design, where researchers are increasingly looking for novel scaffolds to expand chemical space exploration.
The spiro[5.6]dodecane core of this compound also presents interesting possibilities in materials science. Recent advances in organic electronics have highlighted the potential of such three-dimensional structures in controlling molecular packing and charge transport properties. As the field moves beyond traditional planar conjugated systems, compounds like 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.6]dodecane may play a crucial role in developing next-generation organic semiconductors with improved performance characteristics.
In the context of green chemistry and sustainable synthesis, this compound's structural features offer opportunities for developing more efficient synthetic methodologies. The presence of both ether and aza functionalities within a rigid spirocyclic framework could enable novel catalytic transformations with reduced environmental impact. This aspect is particularly relevant given the growing emphasis on atom economy and step efficiency in modern chemical synthesis.
The pharmaceutical industry's increasing focus on three-dimensional molecular architectures has brought compounds like 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.6]dodecane to the forefront. Compared to traditional flat structures, these spirocyclic systems often demonstrate improved physicochemical properties and target engagement, addressing common challenges in drug development such as solubility and membrane permeability. These advantages explain why searches for "spirocyclic drug candidates" and "3D fragments for drug discovery" have seen significant growth in recent years.
From a commercial perspective, CAS 2171781-27-2 represents an important building block in the fine chemicals market. Suppliers and researchers alike are showing growing interest in such specialized heterocyclic compounds, driven by demand from both pharmaceutical and materials science sectors. The compound's unique structure positions it well in the expanding market for advanced intermediates used in innovative therapeutic development.
Quality control and characterization of 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.6]dodecane present interesting analytical challenges due to its complex structure. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm its identity and purity. These analytical considerations are particularly important given the compound's potential use in regulated applications where stringent quality standards apply.
The future outlook for 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.6]dodecane appears promising, with potential applications extending beyond its current uses. As research continues to uncover the benefits of three-dimensional molecular scaffolds in various fields, compounds like this are likely to see increased demand. The growing body of literature on spirocyclic compounds in drug discovery suggests that CAS 2171781-27-2 and its derivatives may play significant roles in addressing unmet medical needs through innovative therapeutic approaches.
In conclusion, 5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS No. 2171781-27-2) represents a fascinating example of modern structural complexity with broad potential across multiple scientific disciplines. Its unique combination of spirocyclic architecture, heteroatom incorporation, and functional group versatility makes it a valuable compound for researchers exploring new frontiers in medicinal chemistry, materials science, and catalysis. As the scientific community continues to recognize the advantages of such three-dimensional molecular frameworks, the importance of this and related compounds is expected to grow significantly in the coming years.
2171781-27-2 (5-(propan-2-yloxy)methyl-1,9-dioxa-4-azaspiro5.6dodecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)